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Compound of Interest

Compound Name: Dimethyl diglycolate

Cat. No.: B041929 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of modern medicinal chemistry and drug development, the pursuit of

molecular entities that offer both structural simplicity and functional versatility is paramount.

Dimethyl diglycolate, systematically named methyl 2-(2-methoxy-2-oxoethoxy)acetate, is one

such compound that, while possessing a straightforward diester structure, holds significant, yet

largely unexplored, potential as a key building block in the synthesis of complex therapeutic

agents. This technical guide provides a comprehensive overview of dimethyl diglycolate, from

its fundamental physicochemical properties and synthesis to its prospective application as a

hydrophilic linker in the cutting-edge field of antibody-drug conjugates (ADCs). For the

discerning researcher and drug development professional, this document aims to be a

definitive resource, elucidating the scientific underpinnings of this promising molecule and

paving the way for its innovative application in next-generation therapeutics.

Physicochemical Properties of Dimethyl Diglycolate
A thorough understanding of the physicochemical properties of a molecule is the foundation

upon which its applications are built. Dimethyl diglycolate is a symmetrical diester

characterized by a central ether linkage, which imparts a degree of hydrophilicity and

conformational flexibility.
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Property Value

IUPAC Name methyl 2-(2-methoxy-2-oxoethoxy)acetate

Synonyms
Dimethyl 2,2'-oxydiacetate, Diglycolic acid

dimethyl ester

CAS Number 7040-23-5

Molecular Formula C₆H₁₀O₅

Molecular Weight 162.14 g/mol

Appearance White crystalline solid

Melting Point 36 °C

Boiling Point 211.3 °C at 760 mmHg

Density 1.15 g/cm³
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Caption: Chemical structure of dimethyl diglycolate.
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Synthesis and Purification
The most common and straightforward synthesis of dimethyl diglycolate involves the Fischer

esterification of its parent dicarboxylic acid, diglycolic acid.[1][2][3] This method is widely

adopted due to its high yield and the ready availability of the starting materials.

Experimental Protocol: Synthesis of Dimethyl
Diglycolate

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add diglycolic acid (1.0 eq).

Addition of Reagents: Add an excess of anhydrous methanol (e.g., 10-20 eq) to the flask to

serve as both a reactant and a solvent.

Catalysis: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric

acid or p-toluenesulfonic acid (e.g., 0.05 eq).

Reaction: Heat the mixture to reflux and maintain for a period of 4-6 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate

or dichloromethane (3 x volumes).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude dimethyl diglycolate can be purified by vacuum distillation or

recrystallization from a suitable solvent system to afford the final product as a white

crystalline solid.

Causality in Experimental Choices
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The use of a large excess of methanol shifts the equilibrium of the reversible esterification

reaction towards the product side, in accordance with Le Châtelier's principle, thus maximizing

the yield. The strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid,

increasing its electrophilicity and facilitating nucleophilic attack by methanol.

Diglycolic Acid + Methanol Acid-Catalyzed Esterification (Reflux) Neutralization & Extraction Vacuum Distillation / Recrystallization Dimethyl Diglycolate

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl diglycolate.

Spectroscopic Analysis
The structural elucidation of dimethyl diglycolate is confirmed through a combination of

spectroscopic techniques. The following data are predicted based on its chemical structure and

analysis of similar compounds.

Spectroscopic Technique Predicted Data

¹H NMR
δ (ppm): ~3.7 (s, 6H, 2 x -OCH₃), ~4.2 (s, 4H, 2

x -CH₂-)

¹³C NMR δ (ppm): ~52 (-OCH₃), ~68 (-CH₂-), ~170 (C=O)

IR (cm⁻¹)
~2950 (C-H stretch), ~1750 (C=O stretch,

ester), ~1100 (C-O stretch, ether)

Mass Spec. (EI)
m/z: 162 (M⁺), 131 (M⁺ -OCH₃), 103 (M⁺ -

COOCH₃), 73 (M⁺ -CH₂COOCH₃)

Application in Drug Development: A Hydrophilic
Linker for Antibody-Drug Conjugates (ADCs)
While dimethyl diglycolate itself is not a therapeutic agent, its chemical structure makes it an

intriguing candidate for a critical role in advanced drug delivery systems, particularly as a

hydrophilic linker in antibody-drug conjugates (ADCs).[4][5][6]
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ADCs are a class of targeted therapies that combine the specificity of a monoclonal antibody

with the potent cell-killing ability of a cytotoxic drug.[4][5][6] The linker, which connects the

antibody to the drug, is a crucial component that influences the ADC's stability, solubility, and

pharmacokinetic profile.[7][8][9][10][11]

The Imperative for Hydrophilic Linkers
Many potent cytotoxic payloads used in ADCs are hydrophobic, which can lead to aggregation,

reduced solubility, and rapid clearance from circulation.[4][7] The incorporation of hydrophilic

linkers, such as those based on polyethylene glycol (PEG), can mitigate these issues, leading

to ADCs with improved therapeutic indices.[5][9][10][11]

Dimethyl Diglycolate as a Novel Linker Scaffold
Dimethyl diglycolate, after hydrolysis of its ester groups to the corresponding dicarboxylic

acid, presents a short, well-defined, and hydrophilic scaffold that can be functionalized for

conjugation to both the antibody and the cytotoxic payload.

Key Advantages of a Diglycolate-Based Linker:

Hydrophilicity: The central ether oxygen and the terminal carboxyl groups (after hydrolysis)

impart water solubility, which can help to counteract the hydrophobicity of the payload.

Defined Length: Unlike polydisperse PEG linkers, a diglycolate-based linker has a precise,

uniform length, which can lead to more homogeneous ADCs with predictable properties.

Biocompatibility: The diglycolate backbone is structurally simple and is expected to have

good biocompatibility.

Tunable Reactivity: The terminal carboxyl groups can be readily activated for amide bond

formation with amine functionalities on the antibody or payload, or they can be further

modified to introduce other conjugation chemistries.

Antibody - Specificity Diglycolate Linker - Hydrophilicity
- Defined Length Cytotoxic Drug - Potency
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Caption: Conceptual diagram of a diglycolate-based linker in an ADC.

Safety and Handling
Dimethyl diglycolate should be handled in accordance with standard laboratory safety

procedures. It is advisable to wear personal protective equipment, including gloves, safety

glasses, and a lab coat. Work in a well-ventilated area or under a chemical fume hood. In case

of contact with skin or eyes, rinse immediately with plenty of water. For detailed safety

information, consult the material safety data sheet (MSDS) from the supplier.

Conclusion
Dimethyl diglycolate is a molecule of understated elegance and significant potential. While its

current applications are primarily in the realm of chemical synthesis, its inherent properties—

namely its hydrophilicity, defined structure, and tunable reactivity—position it as a compelling

candidate for advanced applications in drug development. The conceptualization of a

diglycolate-based hydrophilic linker for ADCs represents a scientifically grounded and

innovative approach to addressing some of the key challenges in the field. It is the hope of the

authors that this in-depth technical guide will inspire further research into the utility of dimethyl
diglycolate and its derivatives, ultimately unlocking their full potential in the creation of safer

and more effective therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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